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Compound of Interest

Compound Name: PSB-16131

Cat. No.: B15607952

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-16131, also identified as 13-197, is a novel quinoxaline urea analog that functions as a

potent and selective inhibitor of the IκB kinase β (IKKβ). IKKβ is a critical kinase in the

canonical nuclear factor-κB (NF-κB) signaling pathway, a central regulator of inflammation,

immune responses, cell survival, and proliferation. By inhibiting IKKβ, PSB-16131 effectively

blocks the activation of NF-κB, leading to the downregulation of various pro-inflammatory and

anti-apoptotic genes. These characteristics make PSB-16131 a promising therapeutic

candidate for a range of diseases, including cancer and inflammatory disorders.

These application notes provide a comprehensive overview of the available data on the use of

PSB-16131 in in vivo mouse models, including pharmacokinetic profiles, established dosages

in oncology models, and proposed protocols for inflammatory models.
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Table 1: Pharmacokinetic Parameters of PSB-16131 (13-
197) in Mice

Parameter
Intravenous (5
mg/kg)

Oral (50 mg/kg) Reference

Elimination Half-life

(t½)
15.7 hours Not specified [1]

Maximum

Concentration (Cmax)
Not specified Not specified [1]

Time to Cmax (Tmax) Not applicable

Faster absorption in

mice (12-fold shorter

than rats)

[1]

Oral Bioavailability Not applicable 3.14% [1]

Plasma Protein

Binding
>99% >99% [1]

Tissue Distribution

Well-distributed to

peripheral tissues

including liver, kidney,

lung, spleen, heart,

and brain.

Detected in various

tissues up to 72 hours

post-administration.

Table 2: Reported In Vivo Dosages of PSB-16131 (13-
197) in Mouse Models
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Mouse
Model

Applicati
on

Route of
Administr
ation

Dosage
Dosing
Frequenc
y

Key
Findings

Referenc
e

Orthotopic

Pancreatic

Cancer

Oncology
Oral

(gavage)
50 mg/kg Daily

Significantl

y inhibited

tumor

growth and

metastasis;

no

detectable

toxicity.

Mantle Cell

Lymphoma
Oncology

Not

specified

Not

specified

Not

specified

Reduced

tumor

burden in

kidney,

liver, and

lungs;

significantl

y increased

overall

survival.

Lipopolysa

ccharide

(LPS)-

induced

Endotoxem

ia

Inflammati

on

Not

specified in

detail

Not

specified in

detail

Not

specified in

detail

Protected

mice from

LPS-

induced

death.

Signaling Pathway
The primary mechanism of action of PSB-16131 is the inhibition of the canonical NF-κB

signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15607952/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-16131-in-in-vivo-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane

Cytoplasm

Nucleus

TNF-α

IL-1
IL-1R

LPS

TLR4

TNFR

IKK Complex
(IKKα/IKKβ/NEMO) IκBα

Phosphorylation
PSB-16131

(13-197)

Inhibition

NF-κB
(p50/p65)

Inhibition

p-IκBα

NF-κB
(p50/p65)

Translocation

Proteasome

Ubiquitination &
Degradation

DNA
Binding Gene Expression

(Cytokines, Chemokines,
Anti-apoptotic proteins)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acclimatize Mice

Induce Disease Model
(e.g., Tumor Implantation, LPS Injection)

Randomize Mice into
Treatment Groups

Administer PSB-16131 or Vehicle

Monitor Animal Health & Tumor Growth

Endpoint Reached

Collect Tissues and/or Blood Samples

Analyze Samples
(e.g., Histology, Biomarker Analysis)

Data Analysis & Interpretation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15607952/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-psb-16131-in-in-vivo-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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